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Compound Name: 6-Fluoro-1-indanone

Cat. No.: B073319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
While direct synthetic routes from 6-fluoro-1-indanone to commercially available

agrochemicals are not extensively documented in publicly available literature, the indanone

core structure is a recurring motif in the development of novel bioactive molecules, including

those with pesticidal properties. The incorporation of a fluorine atom, as in 6-fluoro-1-
indanone, is a well-established strategy in medicinal and agrochemical chemistry to enhance

metabolic stability and biological activity. This document provides a representative example of

the synthesis of novel insecticidal compounds incorporating an indane moiety, highlighting the

utility of this structural class in agrochemical research. The protocols and data presented are

based on the synthesis of a series of anthranilic diamide insecticides containing an indane

analog, as described in recent scientific literature.[1][2]

Featured Application: Synthesis of Indane-
Containing Anthranilic Diamide Insecticides
Recent research has demonstrated the successful incorporation of the indane scaffold into

novel anthranilic diamide insecticides.[1][2] These compounds have shown promising

insecticidal activity, in some cases exceeding that of established commercial insecticides like

chlorantraniliprole. The indane moiety is believed to contribute to the overall efficacy of these
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compounds. The general synthetic approach involves the amidation of a pyrazole carboxylic

acid derivative with an amino-indane analog.

Experimental Protocols
The following protocols are representative examples for the synthesis of key intermediates and

the final indane-containing insecticidal compounds.

Protocol 1: General Synthesis of Indane-Containing
Anthranilic Diamide Insecticides (e.g., Compound 8h)
This protocol outlines the final step in the synthesis of the target insecticidal compounds,

involving the coupling of an activated pyrazole carboxylic acid with an amino-indane derivative.

Materials:

3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl chloride (Compound 7)

2-Aminoindane

Acetonitrile (anhydrous)

Glassware: Round-bottom flask, condenser, magnetic stirrer, heating mantle

Filtration apparatus

Procedure:

To a solution of 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl chloride

(Compound 7) (0.7 mmol) in anhydrous acetonitrile (10 mL) in a round-bottom flask, add 2-

aminoindane (0.84 mmol).

Equip the flask with a condenser and reflux the reaction mixture for 4 hours with constant

stirring.

After 4 hours, cool the reaction mixture to room temperature.

A solid precipitate should form. Collect the solid by vacuum filtration.
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Wash the filter cake with a small amount of cold acetonitrile.

Allow the collected solid to air dry to obtain the final product (e.g., compound 8h).[2]

Data Presentation
The following tables summarize the quantitative data for a selection of the synthesized indane-

containing anthranilic diamide insecticides.

Table 1: Physicochemical and Yield Data for Selected Indane-Containing Insecticides[2]

Compound ID Molecular Formula Yield (%) Melting Point (°C)

8h C₂₆H₂₀BrCl₂N₅O₂ 62.0 226.8–227.1

8i C₂₆H₁₉BrCl₃N₅O₂ 68.4 201.3–201.6

Table 2: High-Resolution Mass Spectrometry (HRMS) Data[2]

Compound ID Calculated [M+Na]⁺ Found [M+Na]⁺

8h 606.0095 606.0070

8i 639.9674 639.9680

Table 3: Insecticidal Activity against Mythimna separata[2]

Compound ID Concentration (mg/L) Insecticidal Activity (%)

8c 4 90

8i 0.8 60

8q 4 100

8q 0.8 80

Chlorantraniliprole 4 <90

Chlorantraniliprole 0.8 <80
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Visualizations
The following diagrams illustrate the synthetic pathway and logical workflow.

Starting Materials

Reaction Product3-bromo-1-(3-chloropyridin-2-yl)
-1H-pyrazole-5-carbonyl chloride (7)
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2-Aminoindane
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Reflux, 4h
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Caption: Synthetic pathway for indane-containing insecticides.
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Caption: Experimental workflow for insecticide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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